Cas no 81017-02-9 (4-Hydroxy-6-pentyl-2H-pyran-2-one)

4-Hydroxy-6-pentyl-2H-pyran-2-one structure
81017-02-9 structure
Product Name:4-Hydroxy-6-pentyl-2H-pyran-2-one
CAS No:81017-02-9
MF:C10H14O3
MW:182.216363430023
CID:704663
PubChem ID:54686804
Update Time:2025-08-03

4-Hydroxy-6-pentyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one, 4-hydroxy-6-pentyl-
    • 4-hydroxy-6-pentylpyran-2-one
    • Q27135543
    • CHEMBL7777
    • 81017-02-9
    • CHEBI:66958
    • Z3247522128
    • 4-hydroxy-6-pentyl-2-pyran-2-one
    • SCHEMBL563659
    • DTXSID30715796
    • 4-hydroxy-6-pentyl-2H-pyran-2-one
    • PDAL
    • 4-Hydroxy-6-pentyl-pyran-2-one
    • YIXLDRQOKWESBI-UHFFFAOYSA-N
    • 4-hydroxy-6-pentyl-2-pyranone
    • BDBM50024656
    • pentyldiacetic acid lactone
    • A1-01622
    • EN300-4518114
    • 4-Hydroxy-6-pentyl-2H-pyran-2-one
    • Inchi: 1S/C10H14O3/c1-2-3-4-5-9-6-8(11)7-10(12)13-9/h6-7,11H,2-5H2,1H3
    • InChI Key: YIXLDRQOKWESBI-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C=C1CCCCC)O)=O

Computed Properties

  • Exact Mass: 182.094294304g/mol
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 46.5Ų

4-Hydroxy-6-pentyl-2H-pyran-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Enamine
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Enamine
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